Cas no 88509-91-5 (Dichotomitin)

• Product Name: Dichotomitin
• CAS No: 88509-91-5
• MF: C₁₈H₁₄O₈
• MW: 358.298965930939
• CID: 728281
• PubChem ID: 5316653
• Update Time: 2024-10-26

Dichotomitin Chemical and Physical Properties

Names and Identifiers

• 8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one,9-hydroxy-7-(3-hydroxy-4,5-dimethoxyphenyl)-
• dichotomitin
• 9-hydroxy-7-(3-hydroxy-4,5-dimethoxyphenyl)-[1,3]dioxolo[4,5-g]chromen-8-one
• 5,3'-Dihydroxy-4',5'-dimethoxy-6,7-methylenedioxyisoflavone
• LMPK12050420
• 3',4'-dimethoxy-5',5-dihydroxy-6,7-methylenedioxyisoflavone
• 3',4'-Dimethoxy-5,5'-dihydroxy-6,7-(epoxymethanoxy)isoflavone
• 8H-1,3-Dioxolo(4,5-g)(1)benzopyran-8-one, 9-hydroxy-7-(3-hydroxy-4,5-dimethoxyphenyl)-
• 9-Hydroxy-7-(3-hydroxy-4,5-dimethoxyphenyl)-8H-1,3-dioxolo[4,5-g][1]benzopyran-8-one (ACI)
• 5,3′-Dihydroxy-4′,5′-dimethoxy-6,7-methylenedioxyisoflavone
• AKOS030530363
• 88509-91-5
• FT-0718285
• DTXSID10237087
• CHEBI:188245
• AC-34042
• CS-0018640
• MS-25621
• HY-N2120
• MFCD28166494
• DA-72737
• DTXCID10159578
• 9-HYDROXY-7-(3-HYDROXY-4,5-DIMETHOXYPHENYL)-2H-[1,3]DIOXOLO[4,5-G]CHROMEN-8-ONE
• 9-hydroxy-7-(3-hydroxy-4,5-dimethoxyphenyl)-(1,3)dioxolo(4,5-g)chromen-8-one
• Dichotomitin

• Inchi： 1S/C18H14O8/c1-22-12-4-8(3-10(19)17(12)23-2)9-6-24-11-5-13-18(26-7-25-13)16(21)14(11)15(9)20/h3-6,19,21H,7H2,1-2H3
• InChI Key： PFFOGGCBLWTCPM-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC3=C(C=2O)OCO3)OC=C1C1C=C(OC)C(OC)=C(O)C=1

Computed Properties

• Exact Mass: 358.06886740 g/mol
• Monoisotopic Mass: 358.06886740 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• Molecular Weight: 358.3
• XLogP3: 2.8

Experimental Properties

• Density: 1.522±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 607.3±55.0 °C at 760 mmHg
• Flash Point: 225.2±25.0 °C
• Refractive Index: 1.665
• Solubility: Almost insoluble (0.061 g/l) (25 º C),
• PSA: 107.59000
• LogP: 2.61710
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Dichotomitin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-hydroxy,4'-methoxyisoflavonoids